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Compound of Interest

Compound Name: 3-Ethylpentan-2-one

Cat. No.: B1293596

An In-depth Technical Guide to the Physicochemical Properties of 3-Ethylpentan-2-one

This guide provides a comprehensive overview of the boiling and melting points of the ketone
3-ethylpentan-2-one, targeting researchers, scientists, and professionals in drug development.
It includes a summary of its physical properties, detailed experimental protocols for their
determination, and a conceptual diagram illustrating the underlying principles of intermolecular
forces that govern these characteristics.

Quantitative Data Summary

3-Ethylpentan-2-one (CAS No: 6137-03-7, Molecular Formula: C7H140) is a colorless liquid
ketone.[1][2] The experimentally determined and estimated physical properties are summarized
below. A notable variance exists in the reported boiling points, which may be attributable to
different experimental conditions or sample purities.
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Property Value Source
Boiling Point 138.8 °C (at 760 mmHg) [21[31[41[5]
138 °C [6]

116-117 °C [1]

Melting Point -37 °C [2]

-46.2 °C (Estimate) [3]

Density ~0.81 g/mL [11[31[41[6]
Flash Point 31°C [3114105]

Experimental Protocols

The determination of accurate boiling and melting points is crucial for substance identification
and purity assessment.[7]

Boiling Point Determination via Distillation

This method is suitable for determining the boiling point of liquid samples like 3-ethylpentan-2-
one and is also a primary technique for purification.[8]

Apparatus:

e Round-bottom flask

« Distillation head (still head) with a port for a thermometer or temperature probe
o Condenser

e Receiving flask

¢ Heat source (heating mantle or oil bath)

 Boiling chips

o Thermometer or temperature probe
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Procedure:

Assembly: Assemble a simple distillation apparatus. Place the 3-ethylpentan-2-one sample
into the round-bottom flask along with a few boiling chips to ensure smooth boiling.

Thermometer Placement: Position the thermometer or temperature probe so that the top of
the bulb is level with the bottom of the side-arm of the distillation head. This ensures the
temperature of the vapor entering the condenser is measured accurately.

Heating: Gently heat the flask. As the liquid boils, the vapor will rise, and the temperature
reading will increase.

Observation: Record the temperature when it stabilizes as the vapor continuously bathes the
thermometer bulb and condensate begins to collect in the receiving flask. This stable
temperature is the boiling point.[8]

Data Collection: For high precision, monitor the temperature throughout the distillation
process. A constant temperature plateau indicates the boiling point of a pure substance.

Melting Point Determination

To determine the melting point, a substance must be in a solid state. Since 3-ethylpentan-2-

one is a liquid at room temperature, this protocol would apply to its solidified form (cooled

below -40°C) or, more practically, to a solid derivative for identification purposes.

Protocol 1: Direct Melting Point of Solidified Sample

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7]

Capillary tubes, sealed at one end

Low-temperature bath (e.g., dry ice/acetone)

Procedure:
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o Sample Preparation: Cool a small sample of 3-ethylpentan-2-one in a sealed vial using a
low-temperature bath until it fully solidifies.

e Loading: Quickly crush a small amount of the frozen solid and pack it into a capillary tube to
a height of 2-3 mm.[9]

» Measurement: Place the capillary tube into a pre-cooled melting point apparatus.

e Heating and Observation: Heat the sample slowly (1-2 °C per minute). Record the
temperature at which the solid first begins to liquefy and the temperature at which the last
crystal melts. This range is the melting point. A narrow range (0.5-1.0 °C) is indicative of high

purity.[7]
Protocol 2: Identification via Solid Derivative

For ketones, creating a solid derivative is a classic identification method. The 2,4-
dinitrophenylhydrazone derivative is commonly used.[10][11]

Apparatus:

Test tubes

2,4-Dinitrophenylhydrazine (DNPH) reagent

Recrystallization solvent (e.g., ethanol)

Filtration apparatus (e.g., Buchner funnel)

Melting point apparatus

Procedure:

o Derivative Formation: Add a few drops of 3-ethylpentan-2-one to a solution of DNPH in an
acidic medium (e.g., ethanol and phosphoric acid).[10] A positive test for a ketone will result
in the formation of a yellow or orange-red precipitate.[11]

« |solation and Purification: Isolate the precipitate by filtration. Purify the solid derivative by
recrystallization from a suitable solvent like ethanol to obtain a pure crystalline product.
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» Melting Point Determination: Dry the purified crystals and determine their melting point using
the standard capillary method described above.

« |dentification: Compare the observed melting point of the derivative with literature values for
known compounds to confirm the identity of the original ketone.[10]

Visualization of Intermolecular Forces and Physical
Properties

The boiling point of a substance is determined by the strength of its intermolecular forces.
Ketones like 3-ethylpentan-2-one are polar due to the carbonyl (C=0) group, leading to
dipole-dipole interactions in addition to the van der Waals dispersion forces present in all
molecules. However, they cannot act as hydrogen bond donors, resulting in boiling points that
are intermediate between non-polar alkanes and hydrogen-bonding alcohols of similar
molecular weight.[12]

The following diagram illustrates the relationship between the dominant intermolecular forces
and the resulting boiling points for comparable C7 molecules.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://people.chem.umass.edu/mcdaniel/chem269/experiments/aak/procedure.pdf
https://www.benchchem.com/product/b1293596?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Aldehydes_and_Ketones/Properties_of_Aldehydes_and_Ketones/Properties_of_Aldehydes_and_Ketones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Governs BP of
Non-polar Molecules

Y

3-Ethylpentane
(Di\éaZriieornV\lI:?)arﬂcses) Hydrogen Bonding (Alkane, C7H16)
P BP: ~94 °C

Boiling Point Trend
Strongest Force 3-Ethylpentan-2-one
signmcangﬂy Raises BP (K%tgrje,l S;Filéo) Increasing Boiling Point —

A

Adds to Dispersioh Forces
in Polar Molegules

Dipole-Dipole Heptan-1-ol

Interactions

(Alcohol, C7H160)
BP: ~176 °C

Click to download full resolution via product page

Caption: Intermolecular forces determine boiling points of comparable molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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